N-(2-(2-(2-azidoethoxy)ethoxy)ethyl)-2-iodoacetamide
Overview
Description
“N-(2-(2-(2-azidoethoxy)ethoxy)ethyl)-2-iodoacetamide” is a compound that has been synthesized from the derivatization of the natural compound celastrol . This derivative is connected to a PEG azide moiety through an amide linkage .
Synthesis Analysis
The synthesis of this compound was achieved through the activation of the carboxylic acid using HOBt/EDC . The compound was fully characterized by proton (1H), carbon-13 (13C), heteronuclear single quantum coherence (HSQC), correlation spectroscopy (1H-1H-COSY), and distortionless enhancement by polarization transfer (DEPT) NMR .Molecular Structure Analysis
The molecular structure of this compound was analyzed using various techniques including Ultraviolet (UV), Fourier-transform infrared (FTIR), and high-resolution mass spectrometry (HRMS) .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of 2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)isoindoline-1,3-dione in ethanol with hydrazine monohydrate by Gabriel synthesis .Scientific Research Applications
N-(2-(2-(2-azidoethoxy)ethoxy)ethyl)-2-iodoacetamide has been used in a variety of scientific research applications. It is commonly used in biochemistry as a reagent for the synthesis of azido-labeled proteins, carbohydrates, and lipids. It is also used in drug development, as it can be used to synthesize azido-labeled drugs and drug analogs. In addition, this compound has also been used in the study of membrane proteins, as it can be used to label and study the structure and function of these proteins.
Mechanism of Action
N-(2-(2-(2-azidoethoxy)ethoxy)ethyl)-2-iodoacetamide is an azido compound, meaning that it contains an azide functional group. This functional group is highly reactive, and can be used to form covalent bonds with other molecules. This allows this compound to be used for the synthesis of azido-labeled molecules, such as proteins, carbohydrates, and lipids.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
N-(2-(2-(2-azidoethoxy)ethoxy)ethyl)-2-iodoacetamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is non-toxic and non-hazardous. In addition, it is highly reactive, making it useful for the synthesis of azido-labeled molecules. However, there are some limitations to its use in lab experiments. For example, it is not very stable, and it can react with other molecules in the solution. In addition, it is not very soluble in aqueous solutions, making it difficult to use in certain experiments.
Future Directions
N-(2-(2-(2-azidoethoxy)ethoxy)ethyl)-2-iodoacetamide has several potential future directions for scientific research. It could be used to further study membrane proteins, as well as to develop new drugs and drug analogs. In addition, it could be used to develop new methods for the synthesis of azido-labeled molecules. Finally, it could be used to study the biochemical and physiological effects of azido-labeled molecules.
Synthesis Methods
N-(2-(2-(2-azidoethoxy)ethoxy)ethyl)-2-iodoacetamide can be synthesized in a two-step process beginning with the reaction of 2-iodoacetamide with 2-azidoethanol to form the intermediate compound, N-(2-azidoethoxy)ethyl-2-iodoacetamide. This intermediate compound then undergoes a second reaction with 2-azidoethanol to form this compound. The reactions are typically performed in an aqueous solution at a temperature of 40-60°C.
Biochemical Analysis
Biochemical Properties
It is known that the compound interacts with sarco-endoplasmic reticulum (SR) Ca2+ transport ATPase (SERCA), a known target for the development of novel therapeutics for rheumatoid arthritis .
Cellular Effects
Given its interaction with SERCA, it is likely that the compound influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of N-(2-(2-(2-azidoethoxy)ethoxy)ethyl)-2-iodoacetamide involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . Computational investigations have been conducted to forecast the binding mode between the synthesized compound and SERCA .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-(2-(2-azidoethoxy)ethoxy)ethyl)-2-iodoacetamide involves the reaction of 2-iodoacetamide with 2-(2-(2-azidoethoxy)ethoxy)ethanol in the presence of a base to form the desired compound.", "Starting Materials": [ "2-iodoacetamide", "2-(2-(2-azidoethoxy)ethoxy)ethanol", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2-(2-(2-azidoethoxy)ethoxy)ethanol to a reaction flask", "Add base to the reaction flask and stir until dissolved", "Add 2-iodoacetamide to the reaction flask and stir for several hours at room temperature", "Quench the reaction with water and extract the product with an organic solvent", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
1407523-50-5 |
Molecular Formula |
C8H15IN4O3 |
Molecular Weight |
342.1 |
Purity |
95 |
Origin of Product |
United States |
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